Cas no 50586-80-6 (m-PEG2-Tos)
m-PEG2-Tos (Monomethoxy Polyethylene Glycol 2-Tosylate) is a versatile polyethylene glycol (PEG) derivative featuring a tosylate (Tos) functional group at one end and a methoxy (mPEG) group at the other. This compound is widely used as a linker or spacer in bioconjugation and drug delivery applications due to its reactive tosylate group, which facilitates efficient nucleophilic substitution reactions with amines, thiols, or hydroxyl groups. The short PEG2 spacer enhances solubility and reduces steric hindrance, making it ideal for modifying biomolecules, peptides, or small-molecule drugs. Its high purity and well-defined structure ensure reproducibility in synthetic workflows. m-PEG2-Tos is particularly valuable in pharmaceutical research, where controlled functionalization and improved pharmacokinetics are critical.
m-PEG2-Tos structure
Product Name:m-PEG2-Tos
CAS No:50586-80-6
MF:C12H18O5S
MW:274.333323001862
MDL:MFCD13184964
CID:364609
PubChem ID:11076628
Update Time:2025-07-02
m-PEG2-Tos Chemical and Physical Properties
Names and Identifiers
-
- Ethanol, 2-(2-methoxyethoxy)-, 4-methylbenzenesulfonate
- 2-(2-methoxyethoxy)ethanol,4-methylbenzenesulfonic acid
- diethylene glycol monomethyl ether-p-toluene sulfonate
- diethyleneglycol monomethyl ether tosylate
- m-PEG3-Tos
- m-PEG2-Tos
- 2-(2-METHOXYETHOXY)ETHYL 4-METHYLBENZENESULFONATE
- 2-methoxyethoxyethyl tosylate
- 1-tosyloxy-3,6-dioxaheptane
- 2-(2-methoxyethoxy)ethyl tosylate
- 2-(2-methoxyethoxy)ethyl p-toluenesulfonate
- 2-(2-methoxyethoxy)ethyl 4-toluenesulfonate
- 2-(2-methoxy-ethoxy)ethyl 4-toluenesulfonate
- (2-methoxyethoxy)ethyl 4-methylbenzenesulfon
- m-PEG2-Tosylate
- BP-26094
- PBKGNJXLJQARIN-UHFFFAOYSA-N
- BP-26095
- 2-(2-methoxyethoxyl)ethyl 4-methylbenzenesulfonate
- BP-26093
- MFCD13184964
- CS-0031175
- SCHEMBL361530
- m-PEG-Tos, MW 10,000
- BP-26096
- toluene-4-sulfonic acid 2-(2-methoxy-ethoxy)-ethyl ester
- m-PEG-Tos, MW 1,000
- BP-26092
- W13320
- m-PEG-Tos, MW 5,000
- (2-methoxyethoxy)ethyl 4-methylbenzenesulfonate
- 50586-80-6
- m-PEG-Tos, MW 20,000
- AS-69959
- BP-20982
- SY126547
- BP-23797
- HY-42745
- mPEG3-Tos
- BP-26091
- 2-(2-methoxyethoxy)ethyl 4-methylbenzene-1-sulfonate
- AKOS030213495
- m-PEG-Tos, MW 2,000
- m-PEG-Tos, MW 30,000
- EN300-7114008
- T18112
- DA-75702
-
- MDL： MFCD13184964
- Inchi： 1S/C12H18O5S/c1-11-3-5-12(6-4-11)18(13,14)17-10-9-16-8-7-15-2/h3-6H,7-10H2,1-2H3
- InChI Key： PBKGNJXLJQARIN-UHFFFAOYSA-N
- SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCCOCCOC
Computed Properties
- Exact Mass: 292.09800
- Monoisotopic Mass: 274.08749484 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 8
- Complexity: 301
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 274.34
- XLogP3: 1.1
- Topological Polar Surface Area: 70.2
Experimental Properties
- PSA: 101.44000
- LogP: 1.96420
m-PEG2-Tos Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-20982-5g |
m-PEG3-Tos |
50586-80-6 | 98% | 5g |
11115CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-20982-250mg |
m-PEG3-Tos |
50586-80-6 | 98% | 250mg |
1710CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-20982-1g |
m-PEG3-Tos |
50586-80-6 | 98% | 1g |
4560CNY | 2021-05-07 | |
| S e l l e c k ZHONG GUO | S0665-100mg |
m-PEG2-Tos |
50586-80-6 | 100mg |
￥1170.1 | 2022-04-26 | ||
| ChemScence | CS-0031175-250mg |
m-PEG2-Tos |
50586-80-6 | 96.97% | 250mg |
$33.0 | 2022-04-27 | |
| ChemScence | CS-0031175-1g |
m-PEG2-Tos |
50586-80-6 | 96.97% | 1g |
$79.0 | 2022-04-27 | |
| ChemScence | CS-0031175-5g |
m-PEG2-Tos |
50586-80-6 | 5g |
$215.0 | 2021-09-02 | ||
| AK Scientific | AMTGC475-1g |
2-(2-Methoxyethoxy)ethyl 4-methylbenzenesulfonate |
50586-80-6 | 97% | 1g |
$49 | 2025-02-18 | |
| AK Scientific | AMTGC475-5g |
2-(2-Methoxyethoxy)ethyl 4-methylbenzenesulfonate |
50586-80-6 | 97% | 5g |
$150 | 2025-02-18 | |
| AK Scientific | AMTGC475-25g |
2-(2-Methoxyethoxy)ethyl 4-methylbenzenesulfonate |
50586-80-6 | 97% | 25g |
$450 | 2025-02-18 |
m-PEG2-Tos Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:50586-80-6)m-PEG2-Tos
Order Number:A945533
Stock Status:in Stock
Quantity:5g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 15:52
Price ($):157.0/753.0
Email:sales@amadischem.com
m-PEG2-Tos Related Literature
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:50586-80-6)m-PEG2-Tos
Purity:99%/99%
Quantity:5g/25g
Price ($):157.0/753.0